Cas no 39137-30-9 (2,4-Thiazolidinedione, 3-pentyl-)
39137-30-9 structure
Product Name:2,4-Thiazolidinedione, 3-pentyl-
CAS No:39137-30-9
MF:C8H13NO2S
MW:187.25932097435
CID:1499321
Update Time:2024-08-24
2,4-Thiazolidinedione, 3-pentyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Thiazolidinedione, 3-pentyl-
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- Inchi: 1S/C8H13NO2S/c1-2-3-4-5-9-7(10)6-12-8(9)11/h2-6H2,1H3
- InChI Key: RKUASIKVIDBCST-UHFFFAOYSA-N
- SMILES: S1CC(=O)N(CCCCC)C1=O
Computed Properties
- Exact Mass: 187.06679
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 102 °C(Press: 0.5 Torr)
- PSA: 37.38
- pka: -2.21±0.20(Predicted)
2,4-Thiazolidinedione, 3-pentyl- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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